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Compound of Interest

Compound Name: Goralatide (acetate)

Cat. No.: B10829394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

Goralatide (acetate) stock solutions to ensure stability, and reliable experimental outcomes.

Introduction
Goralatide (acetate), also known as N-Acetyl-Ser-Asp-Lys-Pro (AcSDKP), is a synthetic

tetrapeptide that acts as a physiological regulator of hematopoiesis.[1] It has been shown to

inhibit the proliferation of hematopoietic stem cells, thereby protecting them from the cytotoxic

effects of chemotherapy and radiation.[1][2] Accurate preparation of Goralatide stock solutions

is critical for obtaining reproducible results in research and development. This document

outlines the recommended procedures for reconstituting and storing Goralatide (acetate).

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the preparation and

storage of Goralatide (acetate) solutions.
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Parameter Value Notes

Solubility Soluble in Water

Goralatide acetate is readily

soluble in aqueous solutions.

[3] For in vivo studies requiring

complex formulations, solvents

such as a combination of 10%

DMSO, 40% PEG300, 5%

Tween-80, and 45% Saline

can be used to achieve

concentrations of at least 2.5

mg/mL.[4]

Storage of Lyophilized Powder -20°C to -80°C

The lyophilized powder is

stable for at least 4 years

when stored at -20°C.[3][5] It

should be kept away from

moisture.[5]

Storage of Stock Solution
-20°C for 1 month, -80°C for

up to 1 year

Once reconstituted, the stock

solution should be stored

frozen.[4] For long-term

stability, storage at -80°C is

recommended.[5] It is

advisable to aliquot the stock

solution to avoid repeated

freeze-thaw cycles.[6]

Recommended Concentration 1 mg/mL

A starting concentration of 1

mg/mL is commonly

recommended for peptide

stock solutions.[7]

Experimental Protocols
Protocol 1: Preparation of Aqueous Goralatide (acetate)
Stock Solution
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This protocol describes the preparation of a Goralatide (acetate) stock solution in a sterile

aqueous solvent, suitable for most in vitro applications.

Materials:

Goralatide (acetate), lyophilized powder

Sterile, nuclease-free water or sterile phosphate-buffered saline (PBS)

Sterile polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Microcentrifuge

Procedure:

Equilibration: Remove the vial of lyophilized Goralatide (acetate) and the sterile solvent

from storage and allow them to equilibrate to room temperature for at least 15-30 minutes.[8]

[9] This prevents condensation from forming inside the vial upon opening.

Centrifugation: Briefly centrifuge the vial of lyophilized Goralatide to ensure that all the

powder is collected at the bottom of the vial.[7][9]

Solvent Addition: Using a sterile pipette tip, slowly add the calculated volume of sterile water

or PBS to the vial to achieve the desired stock concentration (e.g., for a 1 mg/mL stock

solution from 1 mg of peptide, add 1 mL of solvent).[7]

Dissolution: Gently swirl the vial or vortex at a low speed to dissolve the peptide completely.

[7] Avoid vigorous shaking, as this can cause foaming and potential degradation of the

peptide.[8][9]

Verification of Dissolution: Visually inspect the solution to ensure it is clear and free of any

particulate matter.
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Aliquoting and Storage: Aliquot the stock solution into sterile microcentrifuge tubes in

volumes appropriate for your experiments to minimize freeze-thaw cycles.[6][8] Store the

aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up

to 1 year).[4]

Visualizations
Diagram 1: Goralatide (acetate) Stock Solution
Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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